Cas no 31404-09-8 (Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-)
31404-09-8 structure
Product Name:Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-
CAS No:31404-09-8
MF:C11H15NO3S
MW:241.306701898575
CID:312266
PubChem ID:208015
Update Time:2025-04-19
Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-
- 2,6-dimethoxy-4-(1,3-thiazolidin-2-yl)phenol
- 31404-09-8
- CKVKWCFSUZXDQQ-UHFFFAOYSA-N
- SCHEMBL12470882
- 2,6-dimethoxy-4-(thiazolidin-2-yl)phenol
- DTXSID00953441
- 2,6-Dimethoxy-4-(2-thiazolidinyl)phenol
- Phenol, 2,6-dimethoxy-4-(2-thiazolidinyl)-
- BRN 5544126
-
- Inchi: 1S/C11H15NO3S/c1-14-8-5-7(11-12-3-4-16-11)6-9(15-2)10(8)13/h5-6,11-13H,3-4H2,1-2H3
- InChI Key: CKVKWCFSUZXDQQ-UHFFFAOYSA-N
- SMILES: S1CCNC1C1C=C(C(=C(C=1)OC)O)OC
Computed Properties
- Exact Mass: 241.07735
- Monoisotopic Mass: 241.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 50.72
Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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